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Compound of Interest

Compound Name: 2-(1-Hydroxyethyl) Promazine-d4

Cat. No.: B15293808

An In-depth Technical Guide on 2-(1-Hydroxyethyl) Promazine-d4

This guide provides a comprehensive overview of the physical and chemical properties of 2-(1-
Hydroxyethyl) Promazine-d4, tailored for researchers, scientists, and professionals in drug
development. It includes key data, experimental protocols, and logical diagrams to facilitate a
deeper understanding of this compound.

Core Properties and Data

2-(1-Hydroxyethyl) Promazine-d4 is the deuterated form of 2-(1-Hydroxyethyl) Promazine,
which is a metabolite of the tranquilizer Acepromazine.[1][2] The deuterium labeling makes it an
ideal internal standard for quantitative analysis using mass spectrometry techniques.

Physical and Chemical Data Summary

The following table summarizes the key quantitative data for 2-(1-Hydroxyethyl) Promazine-
d4.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15293808?utm_src=pdf-interest
https://www.benchchem.com/product/b15293808?utm_src=pdf-body
https://www.benchchem.com/product/b15293808?utm_src=pdf-body
https://www.benchchem.com/product/b15293808?utm_src=pdf-body
https://www.benchchem.com/product/b15293808?utm_src=pdf-body
https://www.usbio.net/biochemicals/013797/2-/data-sheet
https://www.scbt.com/p/2-1-hydroxyethyl-promazine-73644-43-6
https://www.benchchem.com/product/b15293808?utm_src=pdf-body
https://www.benchchem.com/product/b15293808?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15293808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C19H20D4N20S [11[3]
Molecular Weight 332.5 g/mol [1][3]
Appearance Off-White Solid [1]
Melting Point 93-95°C [1]
Solubility Soluble in Methanol [1]
Storage Temperature 4°C [1]
Purity >95% (HPLC) [4]

Chemical Relationships and Applications

2-(1-Hydroxyethyl) Promazine-d4 serves a critical role in pharmacokinetic and metabolic
studies of its parent compounds, Acepromazine and Promazine. Its primary application is as an
internal standard for bioanalytical assays, such as those involving Liquid Chromatography-
Mass Spectrometry (LC-MS), to ensure accurate quantification of the unlabeled metabolite in
complex biological matrices like serum or plasma.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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